![molecular formula C12H11BrN2O B1444221 2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine CAS No. 1494128-88-9](/img/structure/B1444221.png)
2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine
Overview
Description
“2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine” is a heterocyclic organic compound with a molecular formula of C12H11BrN2O . It has a pyridine ring and a bromine atom attached to it, as well as an ethoxy group attached to the pyridine ring.
Molecular Structure Analysis
The molecular structure of “2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine” can be represented by the InChI code:1S/C12H11BrN2O/c13-12-11(5-3-8-15-12)16-9-6-10-4-1-2-7-14-10/h1-5,7-8H,6,9H2 . Physical And Chemical Properties Analysis
“2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine” has a molecular weight of 279.14 g/mol . It is a powder at room temperature . The compound has a boiling point of 424.1°C.Scientific Research Applications
Pharmacology: Drug Synthesis
2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine is utilized in pharmacology as a precursor in the synthesis of various drugs. Its structure is pivotal in creating compounds with potential therapeutic effects, such as imidazole derivatives, which exhibit a wide range of biological activities including antibacterial, antifungal, and antiviral properties .
Material Science: Advanced Material Building Blocks
In material science, this compound serves as a building block for creating new materials. Its bromine and pyridine components make it a valuable intermediate for constructing complex organic molecules that can be used in high-performance materials .
Chemical Synthesis: Cross-Coupling Reactions
This compound plays a significant role in chemical synthesis, particularly in cross-coupling reactions. It acts as a reactant in Negishi cross-coupling reactions catalyzed by palladium, which are essential for forming carbon-nitrogen bonds in the production of fine chemicals .
Analytical Chemistry: Chromatography and Spectroscopy
In analytical chemistry, 2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine can be used as a standard or reference compound in chromatographic analysis and spectroscopy. Its distinct spectral properties allow for accurate measurement and identification of related substances .
Biochemistry: Enzyme Inhibition
The compound’s pyridine moiety is structurally similar to adenine and guanine bases, enabling its use in biochemistry for studying enzyme inhibition. It can help in understanding the biochemical pathways and designing inhibitors for enzymes involved in disease processes .
Environmental Applications: Pollutant Degradation
While direct environmental applications of this compound are not well-documented, related bromopyridines are being explored for their potential in degrading environmental pollutants. Their reactivity could be harnessed to break down harmful chemicals in water and soil .
Industrial Uses: Pharmaceutical Manufacturing
Industrially, 2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine is used in the manufacturing of pharmaceuticals. It is an intermediate in the production of active pharmaceutical ingredients, contributing to the synthesis of a wide range of medicinal products .
properties
IUPAC Name |
2-bromo-3-(2-pyridin-2-ylethoxy)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O/c13-12-11(5-3-8-15-12)16-9-6-10-4-1-2-7-14-10/h1-5,7-8H,6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRTKBISJAVBUHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCOC2=C(N=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-[2-(pyridin-2-yl)ethoxy]pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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